Cas no 1327339-22-9 (O6-(2-Hydroxypropyl)-2’-deoxyguanosine)

• Product Name: O6-(2-Hydroxypropyl)-2’-deoxyguanosine
• CAS No: 1327339-22-9
• MF: C₁₃H₁₉N₅O₅
• MW: 325.320462465286
• CID: 1064773
• Update Time: 2025-06-13

O6-(2-Hydroxypropyl)-2’-deoxyguanosine Chemical and Physical Properties

Names and Identifiers

• O6-(2-Hydroxypropyl)-2’-deoxyguanosine
• O6-(2-Hydroxypropyl)-2'-deoxyguanosine
• (2R,3R,5R)-5-[2-amino-6-(2-hydroxypropoxy)purin-9-yl]-2-(hydroxymethyl)oxolan-3-ol

• Inchi： 1S/C13H19N5O5/c1-6(20)4-22-12-10-11(16-13(14)17-12)18(5-15-10)9-2-7(21)8(3-19)23-9/h5-9,19-21H,2-4H2,1H3,(H2,14,16,17)/t6?,7-,8-,9-/m1/s1
• InChI Key： HLFWWFZDUMLOEE-FUZJYRNYSA-N
• SMILES： O1[C@H](CO)[C@@H](C[C@@H]1N1C=NC2C(=NC(N)=NC1=2)OCC(C)O)O

Computed Properties

• Exact Mass: 325.13900

Experimental Properties

• PSA: 149.50000
• LogP: -1.26110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine 2'-deoxyribonucleosides

Additional information on O6-(2-Hydroxypropyl)-2’-deoxyguanosine

Introduction to O6-(2-Hydroxypropyl)-2’-deoxyguanosine (CAS No. 1327339-22-9)

O6-(2-Hydroxypropyl)-2’-deoxyguanosine, a compound with the chemical identifier CAS No. 1327339-22-9, is a derivative of guanosine that has garnered significant attention in the field of chemobiology and pharmaceutical research. This nucleoside analog has been extensively studied for its potential applications in modulating cellular processes and its role in the development of novel therapeutic agents.

The structure of O6-(2-Hydroxypropyl)-2’-deoxyguanosine incorporates a hydroxypropyl group at the O6 position of the guanine moiety, which distinguishes it from its parent compound, deoxyguanosine. This modification imparts unique biochemical properties that make it a valuable tool in both academic research and industrial applications.

In recent years, significant advancements have been made in understanding the biological significance of nucleoside analogs. O6-(2-Hydroxypropyl)-2’-deoxyguanosine has been investigated for its potential to interfere with DNA replication and repair mechanisms, making it a promising candidate for antiviral and anticancer therapies. Its ability to mimic natural nucleosides while exhibiting distinct pharmacological effects has positioned it as a key compound in drug discovery efforts.

One of the most compelling aspects of O6-(2-Hydroxypropyl)-2’-deoxyguanosine is its potential to serve as a prodrug or a precursor for more complex pharmacophores. Researchers have explored its derivatives to enhance drug delivery systems and improve therapeutic efficacy. For instance, modifications at the hydroxypropyl moiety have been shown to influence solubility and metabolic stability, critical factors in drug formulation.

The pharmacokinetic profile of O6-(2-Hydroxypropyl)-2’-deoxyguanosine has been a focal point of numerous studies. Investigations have revealed that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for developing effective pharmaceuticals. These findings have encouraged further exploration into its clinical potential.

Moreover, the role of O6-(2-Hydroxypropyl)-2’-deoxyguanosine in modulating cellular signaling pathways has been extensively studied. Research indicates that this compound can interact with various enzymes and receptors involved in critical biological processes such as cell proliferation and apoptosis. Such interactions have opened up new avenues for developing targeted therapies for diseases like cancer and neurodegenerative disorders.

Recent breakthroughs in synthetic chemistry have enabled the efficient production of high-purity O6-(2-Hydroxypropyl)-2’-deoxyguanosine, facilitating its use in large-scale research and development projects. These advancements have not only improved the accessibility of the compound but also paved the way for innovative applications in biotechnology and pharmaceuticals.

The therapeutic potential of O6-(2-Hydroxypropyl)-2’-deoxyguanosine extends beyond oncology. Studies have suggested its utility in treating viral infections by inhibiting viral polymerases that rely on natural nucleosides for replication. This broadens its applicability across multiple therapeutic domains, making it an attractive candidate for future drug development pipelines.

In conclusion, O6-(2-Hydroxypropyl)-2’-deoxyguanosine (CAS No. 1327339-22-9) represents a significant advancement in nucleoside analog research. Its unique structural features, coupled with promising biological activities, make it a versatile compound with diverse applications in medicine and biotechnology. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, O6-(2-Hydroxypropyl)-2’-deoxyguanosine is poised to play a pivotal role in shaping the future of drug development.